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Compound of Interest

Compound Name: Valeronitrile

Cat. No.: B087234 Get Quote

Valeronitrile, also known as pentanenitrile or butyl cyanide, is a flammable and toxic liquid

commonly used in laboratory settings.[1][2] Proper disposal of this chemical is crucial to ensure

the safety of personnel and to prevent environmental contamination. This guide provides a

step-by-step procedure for the safe and compliant disposal of valeronitrile waste.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle valeronitrile with

appropriate safety measures. Valeronitrile is toxic if swallowed and is a flammable liquid and

vapor.[1][2]

Personal Protective Equipment (PPE): Always wear suitable protective clothing, including

flame-retardant garments, chemical-resistant gloves, and eye/face protection such as safety

glasses and a face shield.[3][4]

Ventilation: All handling and disposal procedures should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to avoid inhalation of vapors.[4]

Ignition Sources: Eliminate all potential ignition sources, such as open flames, sparks, and

hot surfaces. Use non-sparking tools and take precautionary measures against static

discharge.[1]
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The recommended method for the disposal of valeronitrile is through a licensed professional

waste disposal company.[5] The primary disposal method is incineration in a chemical

incinerator equipped with an afterburner and scrubber.[3][5]

Waste Collection:

Collect waste valeronitrile in a designated, properly labeled, and sealed container. The

container should be suitable for flammable and toxic liquids.

Do not mix valeronitrile with other waste streams unless compatibility has been

confirmed. Incompatible materials include strong acids, strong bases, strong oxidizing

agents, and strong reducing agents.[6][7]

Storage of Waste:

Store the waste container in a cool, dry, and well-ventilated area, away from heat and

ignition sources.[4]

The storage area should be clearly marked as a hazardous waste accumulation area.

Disposal of Contaminated Materials:

Any materials that have come into contact with valeronitrile, such as absorbent paper,

gloves, and empty containers, should be treated as hazardous waste.[6][8]

Seal contaminated materials in a vapor-tight plastic bag for disposal.[6][8]

Empty containers should be handled with care as they may contain flammable residual

vapors.[1][9] Do not reuse empty containers. They should be disposed of as unused

product.[3][5]

Arranging for Professional Disposal:

Contact a licensed hazardous waste disposal company to arrange for the pickup and

disposal of the valeronitrile waste.[5]

Provide the disposal company with a complete and accurate description of the waste,

including its chemical composition and associated hazards.[10]
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Under no circumstances should valeronitrile be disposed of down the drain.[10]

Valeronitrile Properties and Hazards Summary
Property Information

Synonyms Pentanenitrile, Butyl cyanide[11]

Appearance Clear, colorless liquid[1]

Hazards
Flammable liquid and vapor, Toxic if

swallowed[1][2]

Flash Point 40 °C (104 °F)[5]

Boiling Point 139 - 141 °C (282 - 286 °F)[5]

Incompatible Materials
Strong acids, strong bases, strong oxidizing

agents, strong reducing agents[6][7]

Valeronitrile Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

valeronitrile.

Preparation & Handling Waste Collection & Storage Disposal Path
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Caption: Decision workflow for the safe disposal of valeronitrile waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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